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Compound of Interest

Compound Name: 7-Amino Nitrazepam-d5

Cat. No.: B15295183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical, chemical,

and analytical data for 7-Amino Nitrazepam-d5. This deuterated analog of 7-

aminonitrazepam, the major metabolite of the hypnotic drug nitrazepam, is a critical tool in

pharmacokinetic and metabolic studies, as well as in forensic and clinical toxicology.

Physical and Chemical Data
While specific experimental data for the deuterated compound is limited, the following tables

summarize the available physical and chemical properties of 7-Amino Nitrazepam-d5 and its

non-deuterated counterpart, 7-Amino Nitrazepam. These values provide a foundational

understanding of the compound's characteristics.

Table 1: Physical and Chemical Properties of 7-Amino Nitrazepam-d5
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Property Value Source

Chemical Name

7-amino-5-(2,3,4,5,6-

pentadeuteriophenyl)-1,3-

dihydro-1,4-benzodiazepin-2-

one

[1][2]

CAS Number 1189511-46-3 [1][2][3][4][5]

Molecular Formula C₁₅H₈D₅N₃O [2][4]

Molecular Weight 256.31 g/mol [4]

Accurate Mass 256.1372 [1][2]

Storage Temperature -20°C [2]

Table 2: Physical and Chemical Properties of 7-Amino Nitrazepam (Non-deuterated)

Property Value Source

CAS Number 4928-02-3 [6][7][8]

Molecular Formula C₁₅H₁₃N₃O [7][8]

Molecular Weight 251.28 g/mol [7][8]

Melting Point 242-244°C [9]

Boiling Point 394.44°C (rough estimate) [9]

logP 1.00 [7]

Form
Pale Yellow to Light Yellow

Solid
[9]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[9]

Metabolic Pathway
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7-Aminonitrazepam is the primary urinary metabolite of nitrazepam. The metabolic process

involves the reduction of the 7-nitro group of nitrazepam to an amino group. This

biotransformation is a key aspect of the drug's pharmacokinetics and is essential for its

elimination from the body.

Nitrazepam 7-Amino Nitrazepam
Nitroreduction

Click to download full resolution via product page

Metabolic conversion of Nitrazepam to 7-Amino Nitrazepam.

Experimental Protocols
The accurate quantification of 7-Amino Nitrazepam-d5 is crucial for its application in research.

The following sections detail established methodologies for its analysis using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass

Spectrometry (GC-MS).

LC-MS/MS Analysis of 7-Aminonitrazepam in Biological
Matrices
This protocol is adapted from methodologies developed for the analysis of benzodiazepines

and their metabolites in urine and blood.[10]

Sample Preparation (Urine)

To 100 µL of urine sample, add 100 µL of an internal standard solution (e.g., Diazepam-d5).

Add 800 µL of LC-grade water to dilute the sample.

Vortex the mixture and centrifuge.

The supernatant can be directly injected into the LC-MS/MS system.

Chromatographic Conditions
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LC System: Shimadzu Prominence LC system or equivalent.

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

Flow Rate: Dependent on the column dimensions.

Injection Volume: 10-20 µL.

Mass Spectrometric Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

MRM Transitions: Specific precursor and product ion transitions for 7-Aminonitrazepam and

the internal standard should be monitored for quantification and confirmation.
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Workflow for LC-MS/MS analysis of 7-Aminonitrazepam.
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GC-MS Analysis of 7-Aminonitrazepam in Biological
Matrices
This protocol is based on established methods for the determination of flunitrazepam and its

metabolites in blood and plasma.[11][12] Derivatization is often required to improve the

chromatographic properties of the analyte.

Sample Preparation (Blood/Plasma)

To 1 mL of blood or plasma, add an appropriate internal standard (e.g., 7-amino-

flunitrazepam-d3).

Dilute the sample with HPLC-grade water.

Perform acid hydrolysis by adding concentrated HCl and heating at 100°C for 1 hour.[12]

After cooling, neutralize the sample with KOH.

Extract the analyte using a suitable organic solvent (e.g., a mixture of hexane and ethyl

acetate).

Evaporate the organic layer to dryness.

Reconstitute the residue in a suitable solvent for derivatization.

Derivatization

Derivatize the extracted analyte using an agent such as N-methyl-N-(tert-

butyldimethylsilyl)trifluoroacetamide (MTBSTFA) to form a silyl derivative.[10]

Chromatographic Conditions

GC System: Agilent GC-MS system or equivalent.

Column: A non-polar capillary column (e.g., DB-5MS).

Carrier Gas: Helium.
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Temperature Program: An optimized temperature gradient to ensure good separation.

Injection Mode: Splitless.

Mass Spectrometric Conditions

Ionization Mode: Electron Ionization (EI).

Scan Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity,

monitoring characteristic ions of the derivatized analyte and internal standard.
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Workflow for GC-MS analysis of 7-Aminonitrazepam.
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Safety and Handling
For the non-deuterated 7-Aminonitrazepam, the following GHS hazard classification has been

reported:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[7]

A specific safety data sheet for 7-Amino Nitrazepam-d5 was not available. However, the

safety data sheet for Nitrazepam-d5 indicates that it is harmful if swallowed and may cause an

allergic skin reaction. It is recommended to handle 7-Amino Nitrazepam-d5 with the same

precautions as its non-deuterated analog and other benzodiazepine-related compounds.

Standard laboratory safety practices should be followed, including the use of personal

protective equipment such as gloves, lab coats, and safety glasses. Work should be conducted

in a well-ventilated area.

This technical guide provides a solid foundation for researchers and scientists working with 7-
Amino Nitrazepam-d5. While some physical data for the deuterated compound remains to be

experimentally determined, the information presented here, combined with the detailed

analytical protocols, will be invaluable for its effective use in scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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